1,1-difluoro-2-(2-isocyanatoethoxy)ethane
Overview
Description
1,1-difluoro-2-(2-isocyanatoethoxy)ethane, also known as DiFIE, is an organic compound with a unique structure and properties. It is a versatile and cost-effective building block for a wide variety of compounds, ranging from pharmaceuticals to polymers. DiFIE is a colorless, odorless, and non-toxic liquid with a boiling point of 140°C. It is soluble in water, alcohol, and many organic solvents.
Scientific Research Applications
1,1-difluoro-2-(2-isocyanatoethoxy)ethane has a wide range of scientific research applications. It has been used in the synthesis of polymers, pharmaceuticals, and surfactants. It has also been used as a reagent in organic synthesis and in the preparation of fluorinated compounds. In addition, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane has been used as a catalyst in the synthesis of polymers and in the synthesis of fluorinated polymers.
Mechanism of Action
1,1-difluoro-2-(2-isocyanatoethoxy)ethane is an organofluorine compound that has a unique structure and properties. It is a bifunctional compound, meaning that it can act as a nucleophile and an electrophile. As a nucleophile, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane can react with electrophiles such as alkenes and alkynes, forming a covalent bond. As an electrophile, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane can react with nucleophiles such as alcohols and amines, forming a covalent bond.
Biochemical and Physiological Effects
1,1-difluoro-2-(2-isocyanatoethoxy)ethane has been found to have no adverse effects on human health. It is not known to be toxic, mutagenic, or carcinogenic. In addition, it is not known to be an environmental pollutant.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,1-difluoro-2-(2-isocyanatoethoxy)ethane in laboratory experiments is its low cost. It is also relatively easy to synthesize and store. Furthermore, it is not toxic, mutagenic, or carcinogenic, making it safe to use in laboratory experiments. On the other hand, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane is a volatile compound, making it difficult to store for long periods of time.
Future Directions
In the future, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane could be used in the synthesis of polymers and pharmaceuticals. It could also be used as a catalyst in the synthesis of fluorinated polymers. Additionally, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane could be used as a reagent in organic synthesis, as well as in the preparation of fluorinated compounds. Finally, 1,1-difluoro-2-(2-isocyanatoethoxy)ethane could be used as a surfactant in various industrial applications.
Synthesis Methods
1,1-difluoro-2-(2-isocyanatoethoxy)ethane can be synthesized from 1,1-difluoroethane and 2-isocyanatoethanol in a two-step reaction. In the first step, 1,1-difluoroethane is reacted with an excess of 2-isocyanatoethanol in an inert atmosphere. The reaction is exothermic and proceeds at a temperature of 80-100°C. In the second step, the excess 2-isocyanatoethanol is removed by distillation. The resulting product is a colorless liquid with a boiling point of 140°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-difluoro-2-(2-isocyanatoethoxy)ethane involves the reaction of 2-chloroethyl isocyanate with 1,1-difluoroethanol in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloroethyl isocyanate", "1,1-difluoroethanol", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Add 2-chloroethyl isocyanate to a flask", "Step 2: Slowly add 1,1-difluoroethanol to the flask while stirring", "Step 3: Add a base (e.g. sodium hydroxide) to the flask to catalyze the reaction", "Step 4: Heat the mixture to reflux for several hours", "Step 5: Allow the mixture to cool and then extract the product with a suitable solvent (e.g. diethyl ether)", "Step 6: Purify the product by distillation or column chromatography" ] } | |
CAS RN |
2649053-86-9 |
Product Name |
1,1-difluoro-2-(2-isocyanatoethoxy)ethane |
Molecular Formula |
C5H7F2NO2 |
Molecular Weight |
151.1 |
Purity |
91 |
Origin of Product |
United States |
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